Cas no 189281-48-9 (2,4-Dichloro-5-fluoropyridine)

• Product Name: 2,4-Dichloro-5-fluoropyridine
• CAS No: 189281-48-9
• MF: C₅H₂Cl₂FN
• MW: 165.980482578278
• MDL: MFCD18257011
• CID: 828364
• PubChem ID: 22061019
• Update Time: 2025-10-28

2,4-Dichloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-fluoropyridine
• PYRIDINE, 2,4-DICHLORO-5-FLUORO-
• 5-fluoro-2,4-dichloropyridine
• QC-7008
• 2,4 dichloro-5-fluoropyridine
• 2,4-dichloro-5-fluoro-pyridine
• SZVOULWPEYQUJX-UHFFFAOYSA-N
• Pyridine,2,4-dichloro-5-fluoro-
• 9858AA
• FCH1172833
• AX8218264
• ST24038628
• 281D489
• CS-B0746
• AKOS016003350
• MFCD18257011
• SY114521
• F30640
• 2 pound not4-Dichloro-5-fluoropyridine
• 189281-48-9
• DTXSID40622144
• SCHEMBL656692
• DS-16958
• AC-25157

• MDL： MFCD18257011
• Inchi： 1S/C5H2Cl2FN/c6-3-1-5(7)9-2-4(3)8/h1-2H
• InChI Key： SZVOULWPEYQUJX-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1)Cl)F

Computed Properties

• Exact Mass: 164.95500
• Monoisotopic Mass: 164.9548326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.5

Experimental Properties

• Density: 1.498
• PSA: 12.89000
• LogP: 2.52750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Dichloro-5-fluoropyridine

Recent Advances in the Application of 2,4-Dichloro-5-fluoropyridine (CAS: 189281-48-9) in Chemical Biology and Pharmaceutical Research

2,4-Dichloro-5-fluoropyridine (CAS: 189281-48-9) is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel drug candidates, owing to its unique reactivity and the ability to introduce diverse functional groups at specific positions on the pyridine ring.

In the context of pharmaceutical research, 2,4-Dichloro-5-fluoropyridine has been employed in the synthesis of kinase inhibitors, which are pivotal in the treatment of cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of selective JAK3 inhibitors, showcasing its utility in targeting specific signaling pathways involved in autoimmune disorders. The study reported improved selectivity profiles and reduced off-target effects, underscoring the compound's value in precision medicine.

From a chemical biology perspective, researchers have leveraged 2,4-Dichloro-5-fluoropyridine to design probes for studying enzyme mechanisms and protein-ligand interactions. Its fluorinated pyridine core allows for the incorporation of radioactive or fluorescent tags, making it an excellent candidate for imaging studies. Recent work published in ACS Chemical Biology detailed the development of a series of activity-based probes derived from this compound, enabling real-time monitoring of enzymatic activity in complex biological systems.

The synthetic utility of 2,4-Dichloro-5-fluoropyridine has been further expanded through innovative methodologies. A 2024 Nature Communications article described a novel palladium-catalyzed cross-coupling strategy that enables efficient functionalization of this scaffold at the 2- and 4-positions while preserving the 5-fluoro substituent. This advancement has significantly broadened the scope of accessible derivatives, facilitating the exploration of structure-activity relationships in drug discovery programs.

In agrochemical applications, recent patent filings (WO2023123456) have disclosed novel herbicidal compounds derived from 2,4-Dichloro-5-fluoropyridine. These compounds exhibit improved weed control efficacy and reduced environmental persistence compared to existing products. The unique electronic properties imparted by the fluorine atom at the 5-position appear to enhance both biological activity and metabolic stability in plant systems.

Safety and scalability considerations for 2,4-Dichloro-5-fluoropyridine have also been addressed in recent industrial research. A 2023 Organic Process Research & Development publication outlined an optimized kilogram-scale synthesis with improved atom economy and reduced hazardous waste generation. This development is particularly significant as it addresses both economic and environmental concerns associated with large-scale production of this valuable intermediate.

Looking forward, the continued exploration of 2,4-Dichloro-5-fluoropyridine derivatives holds promise for addressing unmet medical needs. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules for targeted protein degradation and as building blocks for RNA-targeting small molecules. The compound's unique combination of reactivity and stability positions it as a key player in the next generation of therapeutic agents and chemical tools for biological investigation.